Heptanohydrazide
Overview
Description
Heptanohydrazide (HNH) is an organic compound consisting of seven carbon atoms, two hydrogens, and two nitrogen atoms. It is a colorless solid at room temperature and is soluble in water, alcohol, and other organic solvents. HNH is used as an intermediate in the synthesis of various chemical compounds and as a reagent in laboratory experiments. It is also used in the production of polymers, pharmaceuticals, and other industrial products.
Scientific Research Applications
Medicine: Diagnostic Imaging
Heptanohydrazide may be explored as a potential agent in diagnostic imaging. Its chemical structure could be modified to create contrast agents for imaging techniques like MRI or PET scans. The hydrazide group can be used to bind to metal ions, which are often used in contrast agents to enhance the visibility of internal structures .
Agriculture: Pesticide Formulation
In agriculture, Heptanohydrazide could be utilized in the formulation of pesticides. Its reactivity with various organic compounds might make it suitable for creating more effective or environmentally friendly pesticides, potentially aiding in the control of pests and diseases affecting crops .
Industrial Processes: Chemical Synthesis
Heptanohydrazide can be involved in industrial chemical processes. It might act as a precursor or a catalyst in the synthesis of other chemicals. Its properties could be harnessed to improve the efficiency of reactions or to produce new materials with desirable characteristics .
Environmental Science: Pollution Remediation
In environmental science, Heptanohydrazide could be researched for its potential in pollution remediation. It might be used to synthesize compounds that can capture heavy metals or other pollutants from water or soil, contributing to environmental clean-up efforts .
Biochemistry: Enzyme Inhibition
Heptanohydrazide may serve as an enzyme inhibitor in biochemistry research. By binding to the active sites of enzymes, it could be used to study enzyme kinetics or to develop drugs that target specific metabolic pathways .
Material Science: Polymer Development
In material science, Heptanohydrazide could be used in the development of polymers. Its incorporation into polymer chains could result in materials with novel properties, such as enhanced durability or thermal stability. This application could lead to advancements in the production of plastics, fibers, and other polymeric materials .
Mechanism of Action
Mode of Action
Heptanohydrazide belongs to a class of compounds known as hydrazides . These compounds are known to contain an active functional group (-C(=O)NHNH2), which allows them to interact with various biological targets .
Biochemical Pathways
Hydrazides, in general, are known to be involved in various biological activities, such as antibacterial, antitubercular, antifungal, anticancer, anti-inflammatory, anticonvulsant, antiviral, and antiprotozoal action . The specific pathways affected by heptanohydrazide remain unknown .
Action Environment
It is known that environmental factors can significantly impact the action of many chemical compounds
properties
IUPAC Name |
heptanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O/c1-2-3-4-5-6-7(10)9-8/h2-6,8H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAWGDZUNQZJISX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50286458 |
Source
|
| Record name | heptanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50286458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Heptanohydrazide | |
CAS RN |
22371-32-0 |
Source
|
| Record name | Heptanoic acid hydrazide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=45888 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | heptanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50286458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Heptanohydrazide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EJ94UH8GLU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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